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Compound of Interest

Compound Name: Murrangatin diacetate

Cat. No.: B1630889 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the disposal of

Murrangatin diacetate, a coumarin compound isolated from medicinal plants. Adherence to

these procedures will help mitigate risks and ensure the safe management of this substance.

Chemical and Physical Properties
A clear understanding of a compound's properties is the first step in safe handling and disposal.

Below is a summary of the key characteristics of Murrangatin diacetate.
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Property Value Reference

CAS Number 51650-59-0 [1]

Molecular Formula C19H20O7 [1][2]

Molecular Weight 360.4 g/mol [1][2]

Appearance Powder [2][3]

Purity ≥97% [2][4]

Solubility
Soluble in Chloroform,

Dichloromethane, DMSO
[3]

Storage
Store at 2-8°C, protected from

air and light
[3]

Health Hazard Information
While specific toxicity data for Murrangatin diacetate is not readily available, it is crucial to

handle the compound with care, assuming it may be harmful.[1] The following are key

precautionary measures:

Ingestion: Do NOT induce vomiting. If the individual is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

Inhalation: Remove the individual from exposure and move them to fresh air immediately.

Seek medical attention.[1]

Skin Contact: Flush the skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical attention.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Personal Protective Equipment (PPE)
When handling Murrangatin diacetate, especially during disposal procedures, the use of

appropriate personal protective equipment is mandatory to prevent exposure.
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PPE Category Recommendation

Respiratory Protection

Use a dust respirator. Operations should be

conducted in a laboratory fume hood where

possible.[1]

Hand Protection Wear protective gloves.[1]

Eye Protection
Wear safety glasses and chemical goggles,

especially if splashing is possible.[1]

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Step-by-Step Disposal Protocol
The disposal of Murrangatin diacetate must be carried out in accordance with local, state, and

federal regulations. The following protocol is a general guideline and should be adapted to

comply with your institution's specific policies and legal requirements.

1. Waste Identification and Segregation:

Designate a specific, clearly labeled, and sealed container for Murrangatin diacetate waste.
Do not mix Murrangatin diacetate waste with other chemical waste unless explicitly
permitted by your institution's hazardous waste management plan.

2. Handling and Transfer:

Always wear the appropriate PPE when handling Murrangatin diacetate waste.
If dealing with a spill, sweep up the solid material and place it into the designated waste
container.[1] Avoid generating dust.[1]

3. Decontamination of Spill Area:

After cleaning up a spill, decontaminate the area with a 10% caustic solution.[1]
Ensure the area is well-ventilated until the disposal and cleanup are complete.[1]

4. Container Management:
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Keep the waste container tightly closed when not in use.
Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, strong reducing agents, strong acids, and strong
alkalis.[1]

5. Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's
environmental health and safety (EHS) department or a licensed hazardous waste disposal
contractor.
Never dispose of Murrangatin diacetate down the drain, as it may be harmful to the aquatic
environment.[1]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Murrangatin diacetate.
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Disposal workflow for Murrangatin diacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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